Cas no 1214391-12-4 (4'-Fluoro-3-methoxybiphenyl-2-carboxylic acid)

• Product Name: 4'-Fluoro-3-methoxybiphenyl-2-carboxylic acid
• CAS No: 1214391-12-4
• MF: C₁₄H₁₁FO₃
• MW: 246.233747720718
• CID: 4790877
• Update Time: 2025-05-20

4'-Fluoro-3-methoxybiphenyl-2-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 4'-fluoro-3-methoxybiphenyl-2-carboxylic acid
• 4'-Fluoro-3-methoxybiphenyl-2-carboxylic acid

• Inchi： 1S/C14H11FO3/c1-18-12-4-2-3-11(13(12)14(16)17)9-5-7-10(15)8-6-9/h2-8H,1H3,(H,16,17)
• InChI Key： CVPJBMKVGWWJIF-UHFFFAOYSA-N
• SMILES： FC1C=CC(=CC=1)C1C=CC=C(C=1C(=O)O)OC

Computed Properties

• Exact Mass: 246.069
• Monoisotopic Mass: 246.069
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 18
• Rotatable Bond Count: 3
• Complexity: 287
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 46.5

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Biphenyls and derivatives

Additional information on 4'-Fluoro-3-methoxybiphenyl-2-carboxylic acid

Introduction to 4'-Fluoro-3-methoxybiphenyl-2-carboxylic acid (CAS No. 1214391-12-4)

4'-Fluoro-3-methoxybiphenyl-2-carboxylic acid, identified by the CAS number 1214391-12-4, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical and agrochemical research. This biphenyl derivative features a fluoro substituent at the 4' position and a methoxy group at the 3 position, combined with a carboxylic acid functional group at the 2 position. The unique structural configuration of this compound imparts distinct chemical properties that make it a valuable intermediate in synthetic chemistry and a potential candidate for various biological applications.

The< strong>fluoro moiety in 4'-Fluoro-3-methoxybiphenyl-2-carboxylic acid plays a crucial role in modulating the pharmacokinetic and pharmacodynamic profiles of molecules derived from it. Fluorine atoms are known to enhance metabolic stability, improve binding affinity to biological targets, and influence the overall bioavailability of drug candidates. In recent years, the incorporation of fluorine into pharmaceuticals has become increasingly prevalent, driven by its ability to fine-tune molecular properties without altering the core pharmacophore. This compound exemplifies how strategic fluorination can be leveraged to develop more effective therapeutic agents.

The< strong>methoxy group at the 3-position of 4'-Fluoro-3-methoxybiphenyl-2-carboxylic acid further contributes to its chemical versatility. Methoxy groups are often employed in medicinal chemistry to introduce polarity, enhance solubility, and serve as sites for further functionalization. The combination of a fluoro and methoxy substituent on a biphenyl core creates a scaffold that is both rigid and adaptable, making it an attractive building block for drug discovery programs. Researchers have utilized such derivatives in the development of kinase inhibitors, antiviral agents, and other therapeutic modalities.

In the realm of synthetic chemistry, 4'-Fluoro-3-methoxybiphenyl-2-carboxylic acid serves as a versatile precursor for constructing more complex molecules. The carboxylic acid functionality at the 2-position allows for facile derivatization via esterification, amidation, or other carboxylate transformations, enabling the synthesis of a wide array of pharmacologically relevant compounds. The biphenyl core itself is a privileged structure in medicinal chemistry, known for its presence in numerous approved drugs due to its ability to engage in multiple non-covalent interactions with biological targets.

Recent advancements in computational chemistry have facilitated the rapid design and optimization of molecules like 4'-Fluoro-3-methoxybiphenyl-2-carboxylic acid. High-throughput virtual screening (HTVS) and molecular docking studies have been employed to identify novel bioactive scaffolds derived from this compound. For instance, researchers have explored its derivatives as potential inhibitors of protein-protein interactions involved in cancer progression. The fluoro and methoxy groups are particularly well-suited for modulating binding affinities within these interactions, making this class of compounds promising candidates for further development.

The agrochemical industry has also shown interest in biphenyl derivatives like 4'-Fluoro-3-methoxybiphenyl-2-carboxylic acid due to their potential as intermediates in pesticide and herbicide formulations. The structural features of this compound contribute to its bioactivity against various pests by interfering with essential metabolic pathways. Additionally, the presence of fluorine enhances the environmental stability of agrochemicals derived from it, reducing degradation rates under field conditions.

In conclusion, 4'-Fluoro-3-methoxybiphenyl-2-carboxylic acid (CAS No. 1214391-12-4) represents a fascinating example of how structural modifications can yield compounds with significant biological and chemical utility. Its unique combination of substituents makes it an invaluable tool for synthetic chemists and pharmacologists alike. As research continues to uncover new applications for this compound and its derivatives, its importance in drug discovery and agrochemical development is likely to grow.